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Compound of Interest

Compound Name: 4-Acetamidobenzenesulfonamide

Cat. No.: B121751

An In-depth Technical Guide to 4-Acetamidobenzenesulfonamide

Introduction

4-Acetamidobenzenesulfonamide, also known as N-acetylsulfanilamide, is an organic
compound with significant relevance in medicinal chemistry and pharmaceutical development.
[1][2] It belongs to the benzenesulfonamides class of organic compounds, characterized by a
sulfonamide group S-linked to a benzene ring.[3] This molecule serves as a key intermediate in
the synthesis of sulfa drugs, which were among the first effective antimicrobial agents.[4][5] It is
also known as a metabolite of the herbicide asulam and the antibiotic sulfanilamide.[6] This
document provides a comprehensive overview of its chemical properties, structure, synthesis,
and biological significance, tailored for researchers, scientists, and drug development
professionals.

Chemical Structure and Properties

4-Acetamidobenzenesulfonamide is a white to light beige crystalline powder.[1][7] Its
structure consists of a central benzene ring substituted with an acetamido group and a
sulfonamide group at the para positions.

Caption: Chemical structure of 4-Acetamidobenzenesulfonamide.

Physicochemical Properties
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The key physicochemical properties of 4-Acetamidobenzenesulfonamide are summarized in

the table below for easy reference.

Property Value Source(s)
Molecular Formula CsH10N203S [1107]
Molecular Weight 214.24 g/mol [2]
White to light beige crystalline
Appearance [11[71[8]
powder
Melting Point 214-217 °C [71[81I9]
Boiling Point 418.91 °C (at 101,325 Pa) [7181I9]
Density ~1.38-1.41 g/cm3 [8][10]
Water Solubility Slightly soluble [11181I9]
Soluble in DMSO (~30 mg/mL)
o ) and Dimethylformamide (~30
Solubility in Organic Solvents ) ) [61819o111]
mg/mL); Slightly soluble in
Methanol.
pKa (Strongest Acidic) 4.84 [3]
pKa (Predicted) 9.88+£0.12 [11[811°]
LogP -0.04 [8][12]
Hydrogen Bond Donor Count 2 [11[3]
Hydrogen Bond Acceptor
4 [11[3]
Count
Rotatable Bond Count 2 [11[3]
Polar Surface Area 92.75-97.6 A2 [1][3]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and confirmation of 4-

Acetamidobenzenesulfonamide.

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.benchchem.com/product/b121751?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/4-acetamidobenzenesulfonamide-dic202215.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6264349.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N4-Acetylsulfanilamide
https://www.guidechem.com/encyclopedia/4-acetamidobenzenesulfonamide-dic202215.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6264349.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6264349_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6264349.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6264349_EN.htm
https://www.chembk.com/en/chem/4-Acetamidobenzenesulfonamide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6264349.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6264349_EN.htm
https://www.chembk.com/en/chem/4-Acetamidobenzenesulfonamide
https://m.chemicalbook.com/ProductChemicalPropertiesCB6264349_EN.htm
https://www.chemsrc.com/en/cas/121-61-9_583812.html
https://www.guidechem.com/encyclopedia/4-acetamidobenzenesulfonamide-dic202215.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB6264349_EN.htm
https://www.chembk.com/en/chem/4-Acetamidobenzenesulfonamide
https://www.caymanchem.com/product/34689/4-acetamidobenzenesulfonamide
https://m.chemicalbook.com/ProductChemicalPropertiesCB6264349_EN.htm
https://www.chembk.com/en/chem/4-Acetamidobenzenesulfonamide
https://cdn.caymanchem.com/cdn/insert/34689.pdf
https://hmdb.ca/metabolites/HMDB0246327
https://www.guidechem.com/encyclopedia/4-acetamidobenzenesulfonamide-dic202215.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB6264349_EN.htm
https://www.chembk.com/en/chem/4-Acetamidobenzenesulfonamide
https://m.chemicalbook.com/ProductChemicalPropertiesCB6264349_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6264349.aspx
https://www.guidechem.com/encyclopedia/4-acetamidobenzenesulfonamide-dic202215.html
https://hmdb.ca/metabolites/HMDB0246327
https://www.guidechem.com/encyclopedia/4-acetamidobenzenesulfonamide-dic202215.html
https://hmdb.ca/metabolites/HMDB0246327
https://www.guidechem.com/encyclopedia/4-acetamidobenzenesulfonamide-dic202215.html
https://hmdb.ca/metabolites/HMDB0246327
https://www.guidechem.com/encyclopedia/4-acetamidobenzenesulfonamide-dic202215.html
https://hmdb.ca/metabolites/HMDB0246327
https://www.benchchem.com/product/b121751?utm_src=pdf-body
https://www.benchchem.com/product/b121751?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Data Value Source(s)

UV/Vis (Amax) 261 nm [6][11]
Spectra available in public

1H NMR [13][14]
databases.

Spectra available in public
13C NMR [13][14]
databases.

Spectra available in public
IR Spectra (2]
databases.

Spectra available in public
Mass Spectrometry I [2]
atabases.

Experimental Protocols
Synthesis of 4-Acetamidobenzenesulfonamide

The synthesis of 4-Acetamidobenzenesulfonamide is typically achieved through the reaction
of 4-acetamidobenzenesulfonyl chloride with aqueous ammonia.[7][8][15][16]

Click to download full resolution via product page

Caption: General workflow for the synthesis of 4-Acetamidobenzenesulfonamide.

Detailed Methodology:
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» Reaction Setup: Cautiously mix 4-acetamidobenzenesulfonyl chloride with concentrated
agueous ammonia (e.g., 39 g of the chloride with 120 mL of ammonia solution, d=0.880).[15]
This reaction is vigorous and exothermic.

o Formation of Paste: Stir the mixture until a smooth, thin paste is formed.[15]
» Heating: Heat the paste at 70°C for 30 minutes with occasional stirring.[15]

» Neutralization: After heating, allow the mixture to cool. Neutralize it with a dilute sulfuric acid
solution.[15]

« Isolation: Collect the precipitated product by vacuum filtration and wash it with cold water
until the filtrate is neutral.[16]

e Drying: Dry the product, for instance, by air drying on the filter funnel.[16] The crude product
is often pure enough for subsequent syntheses.[15]

 Purification (Optional): For a highly pure product, recrystallize the compound from hot water.
This process yields colorless crystals.[15]

Spectroscopic Analysis Protocol (General)

A general workflow for the characterization of synthesized 4-Acetamidobenzenesulfonamide.
e Sample Preparation:

o NMR (*H and 13C): Dissolve a small amount of the compound in a suitable deuterated
solvent, such as DMSO-de.

o FTIR: Prepare a KBr pellet containing a small amount of the solid sample or use an ATR
accessory.[2]

o Mass Spectrometry: Dissolve the sample in a suitable solvent (e.g., methanol or
acetonitrile) for analysis by techniques like ESI-MS.[17]

o UV-Vis: Dissolve the sample in a UV-transparent solvent (e.g., ethanol or methanol) to an
appropriate concentration.
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o Data Acquisition:

o Acquire spectra using standard parameters on the respective instruments. For NMR, this
includes acquiring H, 13C, and potentially 2D spectra (e.g., COSY, HSQC) for full

structural assignment.
o Data Analysis:

o Process the raw data (e.g., Fourier transformation for NMR and IR, peak detection for
MS).

o Compare the obtained spectra with known literature values and spectral databases to
confirm the structure and purity of the compound.[2][14] Key IR peaks to look for include
N-H stretches, C=0 stretch (amide), S=0 stretches (sulfonamide), and aromatic C-H and
C=C bands.[18]

Biological Activity and Mechanism of Action

4-Acetamidobenzenesulfonamide is an active metabolite and a precursor to sulfonamide
antibiotics.[6] Sulfonamides act as antibacterial agents by competitively inhibiting the enzyme
dihydropteroate synthetase (DHPS).[19] This enzyme is crucial for the synthesis of folic acid in
bacteria, a pathway absent in humans who obtain folic acid from their diet.[4]
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Mechanism of Action: Folic Acid Synthesis Inhibition
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Caption: Inhibition of bacterial folic acid synthesis by 4-Acetamidobenzenesulfonamide.

The compound also exhibits inhibitory activity against several isoforms of carbonic anhydrase,
specifically CAll, CAIX, and CAXII, with Ki values of 246, 135, and 49 nM, respectively, for the
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human enzymes.[6] This suggests potential applications beyond its role as an antibacterial
precursor.

Conclusion

4-Acetamidobenzenesulfonamide is a cornerstone molecule in the history and development
of antimicrobial agents. Its well-defined chemical properties and straightforward synthesis make
it an important subject of study and a valuable intermediate. The data and protocols presented
in this guide offer a comprehensive resource for professionals engaged in chemical research
and drug development, facilitating a deeper understanding of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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